5-(3-Chloro-4-cyanophenylamino)-3-methyl-5-oxopentanoic acid

• Molecular Formula: C13H13ClN2O3
• Molecular Weight: 280.70 g/mol
• IUPAC Name: 5-(3-chloro-4-cyanoanilino)-3-methyl-5-oxopentanoic acid
• InChI: InChI=1S/C13H13ClN2O3/c1-8(5-13(18)19)4-12(17)16-10-3-2-9(7-15)11(14)6-10/h2-3,6,8H,4-5H2,1H3,(H,16,17)(H,18,19)
• InChI Key: YLCUPLCMVCNLTA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=CC(=C(C=C1)C#N)Cl)CC(=O)O

Description

5-(3-Chloro-4-cyanophenylamino)-3-methyl-5-oxopentanoic acid is a useful research compound. Its molecular formula is C13H13ClN2O3 and its molecular weight is 280.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-amino-2-chlorobenzonitrile (500 mg, 3.28 mmol) and 4-methyldihydro-2H-pyran-2,6(3H)-dione (420 mg, 3.28 mmol) in THF (15 mL) was stirred at 90° C. for 14 hr. The reaction solution was concentrated to give 5-(3-chloro-4-cyanophenylamino)-3-methyl-5-oxopentanoic acid (1143 mg, 4.07 mmol, 124%) as a crude product.